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Compound of Interest

Compound Name: Sodium selenite

Cat. No.: B155147 Get Quote

Introduction
Sodium selenite (Na₂SeO₃) is an essential inorganic compound widely utilized in biological

research and drug development. It serves as a primary source of selenium, a crucial trace

element for various cellular processes. Selenium is a component of selenoproteins, such as

glutathione peroxidase and thioredoxin reductase, which play vital roles in antioxidant defense

and redox signaling.[1][2][3] In cell culture, sodium selenite is a common supplement in

serum-free media, supporting cell growth and viability.[1][2][3] This document provides a

detailed protocol for the preparation, storage, and handling of sodium selenite stock solutions

for research applications.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation and

storage of sodium selenite solutions.
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Parameter Value Notes Source(s)

Molecular Formula Na₂SeO₃ [1][2][3]

Molecular Weight 172.94 g/mol [1][2][4]

Appearance
White to off-white

crystalline solid

Odorless and

hygroscopic.
[4][5][6]

Solubility in Water 50 mg/mL

Yields a clear to

slightly hazy, colorless

to very faint yellow

solution.

[1][2]

Solubility in Other

Solvents

Insoluble in alcohol

and ethanol
[7]

Storage of Solid
Room temperature

(10-30°C)

Store in a dry, tightly

closed container away

from light and

moisture.

[8][9][10]

Stock Solution

Storage
Frozen (-20°C)

Long-term storage.

Avoid repeated

freeze-thaw cycles.

[1][2]

Working Aliquot

Stability

Stable for 30 days at

2-8°C
For short-term use. [1][2]

Experimental Protocol: Preparation of a 1 mM
Sodium Selenite Stock Solution
This protocol describes the preparation of a 1 mM sodium selenite stock solution, a common

concentration for use in cell culture and other biological assays.

I. Materials and Equipment
Sodium Selenite (Na₂SeO₃), cell culture grade (CAS No: 10102-18-8)

Nuclease-free water (e.g., Milli-Q or equivalent)
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Sterile conical tubes (15 mL and 50 mL)

Sterile serological pipettes

0.22 µm sterile syringe filter

Sterile syringes

Analytical balance

Weighing paper or boat

Spatula

Vortex mixer

Personal Protective Equipment (PPE): Lab coat, safety goggles, and chemical-resistant

gloves.[8][9][11]

II. Safety Precautions
Sodium selenite is highly toxic if swallowed, inhaled, or absorbed through the skin and can

have cumulative effects.[4][5][8] It is also an irritant to the skin, eyes, and mucous membranes.

[4][5] All handling of solid sodium selenite and its concentrated solutions should be performed

in a chemical fume hood.[8] Always wear appropriate PPE, including a lab coat, safety goggles,

and nitrile gloves.[8][9][11] In case of contact, immediately flush the affected area with copious

amounts of water and seek medical attention.[8][9] Dispose of waste according to institutional

and local regulations for hazardous materials.[9][12][13]

III. Stock Solution Preparation (1 mM)
Calculate the required mass of sodium selenite:

The molecular weight of Na₂SeO₃ is 172.94 g/mol .

To prepare 10 mL of a 1 mM (1 mmol/L) solution:

Mass (g) = 1 mmol/L * 0.010 L * 172.94 g/mol = 0.0017294 g = 1.73 mg.
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Weighing the Sodium Selenite:

In a chemical fume hood, carefully weigh out 1.73 mg of sodium selenite powder using

an analytical balance.

Dissolution:

Transfer the weighed sodium selenite into a 15 mL sterile conical tube.

Add 10 mL of nuclease-free water to the tube.

Cap the tube tightly and vortex until the solid is completely dissolved. The solution should

be clear and colorless.[1][2]

Sterilization:

Draw the sodium selenite solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter-sterilize the solution into a new, sterile 15 mL conical tube. This step is critical for

applications in cell culture.

Storage and Aliquoting:

Label the tube clearly as "1 mM Sodium Selenite Stock" with the preparation date and

your initials.

For long-term storage, it is recommended to create smaller working aliquots (e.g., 100 µL

or 500 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the stock solution and aliquots at -20°C.[1][2]

For short-term use, a working aliquot can be stored at 2-8°C for up to 30 days.[1]

IV. Quality Control
Visual Inspection: The final solution should be clear and free of any precipitates or microbial

contamination.
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pH Measurement (Optional): The pH of the solution can be measured and recorded. The

solubility of sodium selenite is generally stable across a range of pH values.[6]

Sterility Test (Optional): For critical applications, a small volume of the final solution can be

incubated in sterile culture medium to check for microbial growth.

Diagrams
Experimental Workflow
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Workflow for Preparing Sodium Selenite Stock Solution

Preparation

Sterilization & Storage

Calculate Mass of Na₂SeO₃

Weigh Na₂SeO₃ in Fume Hood

1.73 mg for 10mL of 1mM

Dissolve in Nuclease-Free Water

Vortex to Mix

Filter Sterilize (0.22 µm filter)

Aliquot into Sterile Tubes

Store at -20°C (Long-term)
or 2-8°C (Short-term)

Click to download full resolution via product page

Caption: Workflow for Sodium Selenite Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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